Cas no 5778-00-7 ( )
structure
Product Name:
CAS No:5778-00-7
MF:C20H13ClO2
MW:320.769024610519
CID:947546
PubChem ID:264459
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- NSC99563
- NSC-99563
- 5778-00-7
- DTXSID30973359
- (2-benzoylphenyl)(4-chlorophenyl)methanone
-
-
- Inchi： 1S/C20H13ClO2/c21-16-12-10-15(11-13-16)20(23)18-9-5-4-8-17(18)19(22)14-6-2-1-3-7-14/h1-13H
- InChI Key： KWJCMHMOURURBS-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1)C(C1=CC=CC=C1C(C1C=CC=CC=1)=O)=O
Computed Properties
- Exact Mass: 320.06049
- Monoisotopic Mass: 320.0604073g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 23
- Rotatable Bond Count: 4
- Complexity: 419
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.2
- Topological Polar Surface Area: 34.1Ų
Experimental Properties
- PSA: 34.14
Related Literature
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Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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